Cas no 898794-12-2 (3-Cyano-3'-pyrrolidinomethyl benzophenone)

3-Cyano-3'-pyrrolidinomethyl benzophenone structure
898794-12-2 structure
Product Name:3-Cyano-3'-pyrrolidinomethyl benzophenone
CAS No:898794-12-2
MF:C19H18N2O
MW:290.359024524689
MDL:MFCD03842015
CID:879265
PubChem ID:24724789
Update Time:2025-04-19

3-Cyano-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
    • 3-CYANO-3'-PYRROLIDINOMETHYL BENZOPHENONE
    • 3-CYANO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • 3-{3-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
    • MFCD03842015
    • 3-cyano-3'-pyrrolidinomethylbenzophenone
    • DTXSID30643186
    • 898794-12-2
    • AKOS016020606
    • 3-Cyano-3'-pyrrolidinomethyl benzophenone
    • MDL： MFCD03842015
    • Inchi： 1S/C19H18N2O/c20-13-15-5-3-7-17(11-15)19(22)18-8-4-6-16(12-18)14-21-9-1-2-10-21/h3-8,11-12H,1-2,9-10,14H2
    • InChI Key： VDYVGRXUMWOZSY-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

  • Exact Mass: 290.14200
  • Monoisotopic Mass: 290.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.10000
  • LogP: 3.32298

3-Cyano-3'-pyrrolidinomethyl benzophenone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Cyano-3'-pyrrolidinomethyl benzophenone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898794-12-2)3-Cyano-3'-pyrrolidinomethyl benzophenone
Order Number:A1190095
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:11
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898794-12-2)3-Cyano-3'-pyrrolidinomethyl benzophenone
A1190095
Purity:99%
Quantity:1g
Price ($):393.0
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